Cas no 1227591-69-6 (6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile)

• Product Name: 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile
• CAS No: 1227591-69-6
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 4913563
• Update Time: 2025-08-05

6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile
• 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile

• Inchi： 1S/C12H8ClN3/c13-12-11(10-2-5-15-6-3-10)7-9(1-4-14)8-16-12/h2-3,5-8H,1H2
• InChI Key： AYFPHEDEQCNRBX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)CC#N)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 2
• Topological Polar Surface Area: 49.6

Additional information on 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile

Introduction to 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile (CAS No. 1227591-69-6)

6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile, with the CAS number 1227591-69-6, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes a chlorinated pyridine ring and a pyridine substituent, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical formula of 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile is C₁₄H₁₀ClN₃. Its molecular weight is 257.70 g/mol, and it exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's physical properties, including its melting point and boiling point, are crucial for its handling and storage in laboratory settings.

In recent years, 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile has been the subject of extensive research due to its potential applications in the treatment of various diseases. One of the key areas of interest is its use as a lead compound in the development of anti-inflammatory drugs. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Beyond its anti-inflammatory properties, 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile has also shown promise in the field of oncology. Research has demonstrated that this compound can selectively target and inhibit cancer cells, particularly those involved in solid tumors. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

The pharmacokinetic profile of 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical studies have shown that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for its therapeutic efficacy.

In addition to its therapeutic potential, 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile has been explored for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. This has led to its application in high-throughput screening assays and drug discovery programs.

The synthesis of 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile involves several well-documented methods. One common approach is the reaction of 5-chloropyridine with 4-pyridylacetonitrile in the presence of a suitable catalyst. The reaction conditions, including temperature, pressure, and solvent choice, are critical for achieving high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The safety profile of 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 6-Chloro-5-(pyridin-4-yl)pyridine-3-acetonitrile (CAS No. 1227591-69-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.